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Compound of Interest

Compound Name: IR-825

Cat. No.: B13063330 Get Quote

Chemical Structure and Identification
IR-825 is a complex heptamethine cyanine dye. Its structure is characterized by two substituted

benzo[e]indole heterocyclic nuclei linked by a polymethine chain containing a chloro-

substituted cyclohexene ring. The presence of carboxyl groups at the termini of the N-benzyl

substituents provides reactive handles for conjugation to other molecules, such as polymers or

targeting ligands.[1][2]

The key identifiers for IR-825 are summarized in the table below.

Identifier Value

IUPAC Name

3-(4-carboxybenzyl)-2-((E)-2-((E)-3-((E)-2-(3-(4-

carboxybenzyl)-1,1-dimethyl-1,3-dihydro-2H-

benzo[e]indol-2-ylidene)ethylidene)-2-

chlorocyclohex-1-en-1-yl)vinyl)-1,1-dimethyl-1H-

benzo[e]indol-3-ium

CAS Number 1558079-49-4

Molecular Formula C₅₄H₄₈BrClN₂O₄

Molecular Weight 904.34 g/mol

Below is a simplified two-dimensional representation of the core structure of IR-825, illustrating

the connectivity of the main structural motifs.
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Simplified 2D structure of IR-825.

Synthesis of IR-825
While a specific, detailed experimental protocol for the synthesis of IR-825 is not readily

available in the public domain, a general synthetic route for heptamethine cyanine dyes can be

described. This typically involves the condensation of two equivalents of a heterocyclic salt (the

benzo[e]indole precursor in this case) with one equivalent of a linker molecule that provides the

central part of the polymethine chain.

The general workflow for the synthesis and purification of a cyanine dye like IR-825 is outlined

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13063330?utm_src=pdf-body-img
https://www.benchchem.com/product/b13063330?utm_src=pdf-body
https://www.benchchem.com/product/b13063330?utm_src=pdf-body
https://www.benchchem.com/product/b13063330?utm_src=pdf-body
https://www.benchchem.com/product/b13063330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13063330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Precursor Synthesis

Synthesis of substituted
benzo[e]indole heterocyclic salt Synthesis of polymethine chain linker

Condensation Reaction

Crude IR-825

Purification

Reverse-Phase HPLC

Lyophilization

Characterization

UV-Vis & Fluorescence Spectroscopy NMR & Mass Spectrometry Pure IR-825
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Photothermal Therapy (PTT) Workflow

IR-825 accumulation
in tumor tissue

NIR Laser Irradiation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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